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Compound of Interest

Compound Name: Propylene glycol ricinoleate

Cat. No.: B12050569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propylene Glycol Ricinoleate is an ester of propylene glycol and ricinoleic acid, the primary

fatty acid found in castor oil.[1] It functions as a skin-conditioning agent, emulsifier, and

viscosity-controlling agent in cosmetic formulations.[1] Its utility in various product types, from

creams and lotions to color cosmetics, is significantly influenced by its solubility and miscibility

with other components of a formulation. Understanding the solubility profile of Propylene
Glycol Ricinoleate in common cosmetic solvents is therefore crucial for formulators to ensure

product stability, efficacy, and aesthetic appeal.

This technical guide provides a comprehensive overview of the solubility of Propylene Glycol
Ricinoleate in a range of cosmetic solvents. Due to the limited availability of specific

quantitative public data, this guide presents a qualitative summary based on available literature

and general principles of chemical solubility. Furthermore, it outlines a detailed experimental

protocol for determining the precise solubility of a liquid ingredient like Propylene Glycol
Ricinoleate in various cosmetic solvents, enabling researchers to generate quantitative data

for their specific applications.

Data Presentation: Solubility of Propylene Glycol
Ricinoleate
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The following table summarizes the qualitative solubility of Propylene Glycol Ricinoleate in

various cosmetic solvents. This information is collated from publicly available data sheets and

scientific literature. It is important to note that "soluble" or "miscible" indicates that the two

substances will form a single, clear phase at typical use concentrations, while "insoluble" or

"immiscible" indicates that they will not.

Solvent Category Specific Solvent Qualitative Solubility

Water Water Insoluble[2][3]

Alcohols Ethanol Soluble

Propylene Glycol Miscible

Esters Isopropyl Myristate Miscible

Caprylic/Capric Triglyceride Miscible

Hydrocarbons Mineral Oil Miscible

Silicones
Dimethicone (and other

silicone fluids)
Generally Immiscible

Note: The miscibility with silicone fluids can be dependent on the specific silicone and the

presence of other ingredients in the formulation. Some silicones may show partial miscibility.

Experimental Protocols
To obtain precise quantitative solubility data, a systematic experimental approach is necessary.

The following protocol outlines a standard method for determining the solubility of a liquid

cosmetic ingredient such as Propylene Glycol Ricinoleate in various liquid cosmetic solvents.

This method is adapted from general laboratory procedures for determining the miscibility of

liquids.

Protocol: Determination of Liquid-Liquid Miscibility and
Solubility
Objective: To determine the miscibility and, if applicable, the quantitative solubility of Propylene
Glycol Ricinoleate in various cosmetic solvents at a controlled temperature (e.g., 25°C).
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Materials:

Propylene Glycol Ricinoleate (test substance)

Cosmetic Solvents (e.g., Ethanol, Isopropyl Myristate, Caprylic/Capric Triglyceride, Mineral

Oil, Dimethicone)

Glass vials or test tubes with closures

Calibrated pipettes or burettes

Vortex mixer

Constant temperature water bath or incubator

Analytical balance (for quantitative analysis)

Spectrophotometer or other suitable analytical instrument (for quantitative analysis, if

needed)

Procedure:

Part 1: Qualitative Miscibility Assessment

Preparation: Label a series of clean, dry glass vials for each solvent to be tested.

Initial Mixing: To each vial, add a known volume (e.g., 5 mL) of the cosmetic solvent.

Addition of Test Substance: To the same vial, add an equal volume (5 mL) of Propylene
Glycol Ricinoleate.

Mixing: Securely cap the vials and vortex for 1-2 minutes to ensure thorough mixing.

Equilibration: Place the vials in a constant temperature bath set at 25°C for at least 24 hours

to allow the mixture to reach equilibrium.

Observation: After the equilibration period, visually inspect each vial for:
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Miscibility: A single, clear, and uniform liquid phase indicates that the two liquids are

miscible at the tested ratio.

Immiscibility: The formation of two distinct layers indicates that the liquids are immiscible.

Partial Miscibility: The formation of a cloudy or hazy single phase, or two layers with a

cloudy interface, suggests partial miscibility.

Part 2: Quantitative Solubility Determination (for Immiscible or Partially Miscible Systems)

This part of the protocol is adapted from the principles of the shake-flask method, commonly

used for determining the solubility of a substance in a solvent.

Preparation of Saturated Solution: In a larger vessel, prepare an excess of the two-phase

mixture by adding a known volume of the cosmetic solvent and an excess volume of

Propylene Glycol Ricinoleate.

Equilibration: Agitate the mixture (e.g., using a magnetic stirrer or shaker) in a constant

temperature bath at 25°C for an extended period (e.g., 48-72 hours) to ensure that the

solvent phase is fully saturated with the Propylene Glycol Ricinoleate.

Phase Separation: Allow the mixture to stand undisturbed at the constant temperature until

two clear layers are formed.

Sampling: Carefully extract a known volume of the solvent phase (the top or bottom layer,

depending on the densities) using a pipette. Ensure that none of the undissolved Propylene
Glycol Ricinoleate phase is drawn.

Analysis: Determine the concentration of Propylene Glycol Ricinoleate in the sampled

solvent phase using a suitable analytical technique. This could involve:

Gravimetric Analysis: Evaporate the solvent from a known weight of the sample and weigh

the remaining Propylene Glycol Ricinoleate.

Spectroscopic Analysis: If Propylene Glycol Ricinoleate has a chromophore, use UV-Vis

spectrophotometry against a standard curve.
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Chromatographic Analysis: Use a technique like Gas Chromatography (GC) or High-

Performance Liquid Chromatography (HPLC) to determine the concentration.

Calculation: Express the solubility as grams of Propylene Glycol Ricinoleate per 100 mL of

the cosmetic solvent (g/100mL).

Mandatory Visualization
The following diagrams illustrate the logical workflow of the experimental protocols described

above.
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Caption: Experimental workflow for determining the solubility of Propylene Glycol Ricinoleate.
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Caption: Logical relationship of inputs, processes, and outputs in solubility testing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12050569?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12050569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cosmileeurope.eu [cosmileeurope.eu]

2. alfa-chemistry.com [alfa-chemistry.com]

3. makingcosmetics.com [makingcosmetics.com]

To cite this document: BenchChem. [Solubility Profile of Propylene Glycol Ricinoleate in
Cosmetic Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12050569#solubility-profile-of-propylene-glycol-
ricinoleate-in-cosmetic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12050569?utm_src=pdf-custom-synthesis
https://cosmileeurope.eu/inci/detail/13231/propylene-glycol-ricinoleate/
https://www.alfa-chemistry.com/product/propylene-glycol-ricinoleate-cas-26402-31-3-115874.html
https://www.makingcosmetics.com/Z-EMF-PROPGLYCRICIN-01-16000.html?lang=en_US
https://www.benchchem.com/product/b12050569#solubility-profile-of-propylene-glycol-ricinoleate-in-cosmetic-solvents
https://www.benchchem.com/product/b12050569#solubility-profile-of-propylene-glycol-ricinoleate-in-cosmetic-solvents
https://www.benchchem.com/product/b12050569#solubility-profile-of-propylene-glycol-ricinoleate-in-cosmetic-solvents
https://www.benchchem.com/product/b12050569#solubility-profile-of-propylene-glycol-ricinoleate-in-cosmetic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12050569?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12050569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12050569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

